Cas no 29245-51-0 (4,6-dinitro-2,1-benzoxazole)

• Product Name: 4,6-dinitro-2,1-benzoxazole
• CAS No: 29245-51-0
• MF: C₇H₃N₃O₅
• MW: 209.115821123123
• CID: 1439509
• PubChem ID: 253579
• Update Time: 2025-04-20

4,6-dinitro-2,1-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 4,6-dinitro-2,1-benzoxazole
• 4,6-dinitro-benz[c]isoxazole
• 4,6-Dinitro-benz[c]isoxazol
• 4,6-Dinitro-anthranil
• CTK1A8003
• AG-K-78624
• 4,6-dinitroanthranil
• 4,6-dinitro-benzo[c]isoxazole
• AC1L5OEZ
• NSC76676
• AR-1F8725
• AC1Q1YOE
• 4,6-dinitrobenzo[c]isoxazole
• 4,6-dinitro-benz[c]isoxazole; 4,6-Dinitro-benz[c]isoxazol; 4,6-Dinitro-anthranil; CTK1A8003; AG-K-78624; 4,6-dinitroanthranil; 4,6-dinitro-benzo[c]isoxazole; AC1L5OEZ; NSC76676; AR-1F8725; AC1Q1YOE; 4,6-Dinitroanthranil; 4,6-dinitrobenzo[c]isoxazole;
• DS-005157
• NSC-76676
• 2,1-Benzisoxazole, 4,6-dinitro-
• DTXSID70291584
• 29245-51-0

• Inchi： 1S/C7H3N3O5/c11-9(12)4-1-6-5(3-15-8-6)7(2-4)10(13)14/h1-3H
• InChI Key： SNGQABUPINYZFA-UHFFFAOYSA-N
• SMILES： O1C=C2C(=CC(=CC2=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.00729
• Monoisotopic Mass: 209.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.696
• Boiling Point: 403.4°C at 760 mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.698
• PSA: 112.31
• LogP: 2.69060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds